Cas no 760159-28-2 (1,11-Diamino-3,6,9-undecanetrione)
760159-28-2 structure
Product Name:1,11-Diamino-3,6,9-undecanetrione
CAS No:760159-28-2
MF:C11H20N2O3
MW:228.288103103638
CID:2101845
Update Time:2023-08-03
1,11-Diamino-3,6,9-undecanetrione Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9-trioxaundecamethylenediamine
- 1,11-Diamino-3,6,9-undecanetrione
-
- Inchi: 1S/C11H20N2O3/c12-7-5-10(15)3-1-9(14)2-4-11(16)6-8-13/h1-8,12-13H2
- InChI Key: UHOJFNRGDRNXBG-UHFFFAOYSA-N
- SMILES: O=C(CCC(CCN)=O)CCC(CCN)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 10
- Complexity: 228
- Topological Polar Surface Area: 103
1,11-Diamino-3,6,9-undecanetrione Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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